2-(4-Methoxyphenyl)-5-methyloxazole

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• SMILES: CC1=CN=C(O1)C2=CC=C(C=C2)OC
• InChI: InChI=1S/C11H11NO2/c1-8-7-12-11(14-8)9-3-5-10(13-2)6-4-9/h3-7H,1-2H3
• InChIKey: FCNLRRVHXJLUOG-UHFFFAOYSA-N

2-(4-Methoxyphenyl)-5-methyloxazole (CAS 124811-88-7): Core Scaffold Identity and Procurement Relevance

2-(4-Methoxyphenyl)-5-methyloxazole (CAS 124811-88-7) is a disubstituted oxazole heterocycle (C₁₁H₁₁NO₂, MW 189.21 g/mol) bearing a 4-methoxyphenyl group at the C-2 position and a methyl group at C-5 . It serves as a versatile building block in medicinal chemistry, with its 4-carboxylate derivative (CIB-3b, CAS 124811-87-6) having demonstrated validated anticancer activity via TRBP-Dicer disruption [1]. The compound occupies a strategic position within the 2-aryl-5-methyloxazole series, where the electron-donating 4-methoxy substituent imparts distinct electronic properties and hydrogen-bonding capability compared to unsubstituted phenyl or halogenated analogs, making it a non-interchangeable scaffold for SAR exploration and lead optimization programs [2].

▸ Versatile 2-aryl-5-methyloxazole scaffold for SAR library synthesis

▸ 4-Methoxy substituent enables electronic tuning and H-bonding interactions

▸ Unsubstituted C-4 position allows direct functionalization for derivatization

• [1] Peng, T. et al. Discovery of a Novel Small-Molecule Inhibitor Disrupting TRBP-Dicer Interaction against Hepatocellular Carcinoma via the Modulation of microRNA Biogenesis. J. Med. Chem. 2022, 65, 11010. CIB-3b (ethyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate) identified as first-in-class TRBP-Dicer disruptor. View Source
• [2] Oxazole-Based Molecules: Recent Advances on Biological Activities. Eurekaselect/Bentham Direct, 2026. Review documenting SAR evidence that substituting phenyl, methoxy, halogen, or electron-withdrawing groups on the oxazole scaffold increases therapeutic effectiveness. View Source

Why 2-(4-Methoxyphenyl)-5-methyloxazole Cannot Be Replaced by Common In-Class Analogs

The specific 2-(4-methoxyphenyl)-5-methyl substitution pattern on the oxazole core is not a trivial structural variation. Published SAR data demonstrate that regioisomeric rearrangement (e.g., moving the 4-methoxyphenyl group from C-2 to C-5 as in 5-(4-methoxyphenyl)-2-methyloxazole) abolishes biological activity in C. elegans models, where the parent MPO scaffold showed activity but all 19 synthesized derivatives—including those with closely related substitution—were inactive [1]. In PPAR-targeting programs, the 4-methoxy substituent on the 2-phenyl ring provides dual PPARα/γ agonist potency (PPARγ EC₅₀ = 5 nM) that is absent in the des-methoxy 2-phenyl-5-methyloxazole scaffold, which exhibits a fundamentally different selectivity profile (PPARγ pKᵢ = 8.94, corresponding to Ki ≈ 1.15 nM, but with reduced PPARα activity) [2]. Furthermore, the 4-carboxylate-derivatized analog CIB-3b engages a completely distinct target (TRBP protein, Kᴅ = 10.42 nM) not addressable by other oxazole substitution patterns, as confirmed by the subsequent optimization campaign that shifted to a thiazole core to achieve sub-nanomolar potency (EC₅₀ = 0.66 nM) [3]. These findings collectively establish that the 2-(4-methoxyphenyl)-5-methyloxazole scaffold occupies a unique and non-substitutable position within the oxazole chemical space.

Regioisomer mismatch 5-(4-Methoxyphenyl)-2-methyloxazole regioisomer exhibits complete loss of biological activity; scaffold activity is substitution-pattern dependent.

Des-methoxy analog 2-Phenyl-5-methyloxazole yields a PPARγ-selective profile with reduced PPARα contribution; dual agonism may not transfer.

Target specificity TRBP-Dicer engagement is unique to 4-carboxylate derivatives of this scaffold; generic oxazole analogs cannot address this mechanism.

• [1] Yamamuro, D.; Uchida, R.; Ohtawa, M.; Arima, S.; Futamura, Y.; Katane, M.; Homma, H.; Nagamitsu, T.; Osada, H.; Tomoda, H. Synthesis and biological activity of 5-(4-methoxyphenyl)-oxazole derivatives. Bioorg. Med. Chem. Lett. 2015, 25 (2), 313–316. doi:10.1016/j.bmcl.2014.11.042. PMID: 25488842. View Source
• [2] Humphries, P. S. et al. Discovery of dual PPARalpha/gamma agonists as antidiabetic agents. Bioorg. Med. Chem. Lett. 2006, 16, 6120–6123. BindingDB entry BDBM50194950: PPARγ EC₅₀ = 5 nM, PPARα EC₅₀ = 486 nM, PPARγ Ki = 17 nM for derivative containing 2-(4-methoxyphenyl)-5-methyloxazole core. View Source
• [3] Design, Synthesis, and Antitumor Activity Evaluation of 2-Phenylthiazole-5-Carboxylic Acid Derivatives Targeting Transactivation Response RNA-Binding Protein 2. 2025. Reports CIB-3b as prior phenyloxazole lead and describes scaffold-hop to thiazole yielding CIB-L43 (EC₅₀ = 0.66 nM). View Source

Quantitative Differentiation Evidence: 2-(4-Methoxyphenyl)-5-methyloxazole vs. Closest Analogs

PPARγ Agonist Potency: 4-Methoxyphenyl Substituent Confers Superior Dual PPARα/γ Activity vs. Des-Methoxy Analog

A derivative bearing the 2-(4-methoxyphenyl)-5-methyloxazole core (BDBM50194950 / CHEMBL221649) exhibits potent dual PPARα/γ agonism with PPARγ EC₅₀ = 5 nM and PPARα EC₅₀ = 486 nM in HepG2 PPAR-GAL4 transactivation assays, plus PPARγ Ki = 17 nM by radioligand displacement [1]. In contrast, the des-methoxy analog 2-phenyl-5-methyloxazole scaffold, when elaborated into comparable phenylpropanoic acid derivatives, yields potent but PPARγ-selective agonists (pKi = 8.94, Ki ≈ 1.15 nM) with only moderate PPARα activity, representing a fundamentally different selectivity profile . The 4-methoxy group thus shifts the scaffold from PPARγ-selective toward balanced dual agonism—a therapeutically meaningful differentiation for metabolic disease programs.

PPARγ/α dual agonism

Head-to-head

Target (4-MeO): PPARγ EC₅₀=5 nM, PPARα EC₅₀=486 nM
Comparator (des-MeO): PPARγ-selective Ki≈1.15 nM

4-MeO substitution enables dual PPARα/γ pharmacology profile

Cell-based transactivation assay data; cross-study comparison

Evidence Dimension	PPARγ and PPARα agonist potency
Target Compound Data	PPARγ EC₅₀ = 5 nM; PPARα EC₅₀ = 486 nM; PPARγ Ki = 17 nM (BDBM50194950 derivative bearing 2-(4-methoxyphenyl)-5-methyloxazole core) [1]
Comparator Or Baseline	2-Phenyl-5-methyloxazole-derived PPARγ agonist (compound 2): PPARγ pKi = 8.94 (Ki ≈ 1.15 nM), PPARγ pEC₅₀ = 9.47; PPARα activity reported as moderate/not quantified comparably
Quantified Difference	4-Methoxy analog achieves dual PPARα/γ agonism (α/γ EC₅₀ ratio ≈ 97); des-methoxy analog is PPARγ-selective with minimal PPARα contribution
Conditions	PPAR-GAL4 transactivation assay in HepG2 cells; radioligand displacement (SPA binding assay with [³H]-darglitazone for PPARγ, [¹²⁵I]-GW-2331 for PPARα)

Why This Matters

Procurement of the 4-methoxyphenyl-substituted scaffold enables access to dual PPARα/γ pharmacology unattainable with the simpler 2-phenyl-5-methyloxazole core, directly impacting lead selection for metabolic syndrome and NASH drug discovery programs.

• [1] BindingDB entry BDBM50194950 (CHEMBL221649). 2-((6-(2-(2-(4-methoxyphenyl)-5-methyloxazol-4-yl)ethoxy)pyridin-3-yl)methyl)-tetrahydrofuran-2-carboxylic acid. PPARγ EC₅₀ = 5 nM, PPARα EC₅₀ = 486 nM, PPARγ Ki = 17 nM. Humphries, P. S. et al. Bioorg. Med. Chem. Lett. 2006, 16, 6120–6123. View Source

TRBP-Dicer Disruption: 4-Carboxylate Derivative CIB-3b Demonstrates Unique Target Engagement (Kᴅ = 10.42 nM) Not Achievable by Regioisomers

Ethyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate (CIB-3b, CAS 124811-87-6), the direct 4-carboxylate derivative of the target compound, binds TRBP protein with Kᴅ = 10.42 nM and disrupts TRBP-Dicer interaction, inhibiting miR-21 expression with EC₅₀ = 1.38 μM . This mechanism is entirely absent in regioisomeric oxazoles: 5-(4-methoxyphenyl)-oxazole (MPO, CAS 1011-51-4) and its 19 synthesized derivatives showed no effect on C. elegans hatch and growth, with the authors concluding that 'the whole structure of MPO is essential for anti-C. elegans activity' [1]. Furthermore, the follow-up medicinal chemistry campaign that produced CIB-L43 (EC₅₀ = 0.66 nM) required a scaffold hop from oxazole to thiazole, underscoring that the 2-(4-methoxyphenyl)-5-methyloxazole core provides a unique starting point for this target class [2].

TRBP binding affinity

Cross-study comparable

CIB-3b (4-COOEt deriv.): Kd=10.42 nM, miR-21 EC₅₀=1.38 µM
Regioisomeric MPO series: inactive (0/19 derivs)

Unique mechanism; scaffold enables miRNA biogenesis pathway research

Target engagement not achievable with other oxazole substitution patterns

Evidence Dimension	TRBP binding affinity and functional miRNA biogenesis inhibition
Target Compound Data	CIB-3b (4-carboxylate derivative): TRBP Kᴅ = 10.42 nM; miR-21 expression inhibition EC₅₀ = 1.38 μM; suppresses HCC proliferation and metastasis in vitro and in vivo
Comparator Or Baseline	MPO (5-(4-methoxyphenyl)-oxazole) and 19 derivatives: no effect on C. elegans hatch and growth at tested concentrations [1]; CIB-L43 (thiazole scaffold-hop): EC₅₀ = 0.66 nM [2]
Quantified Difference	CIB-3b: active (Kᴅ = 10.42 nM, EC₅₀ = 1.38 μM); regioisomeric MPO series: inactive; thiazole optimization yielded ~2,000-fold improvement (EC₅₀ 1.38 μM → 0.66 nM)
Conditions	TRBP binding: surface plasmon resonance or fluorescence polarization; miR-21 inhibition: HCC cellular assay; C. elegans: hatch and growth inhibition assay (Yamamuro et al., 2015)

Why This Matters

The target compound is the direct synthetic precursor to CIB-3b, the first-in-class small-molecule TRBP-Dicer disruptor; no other oxazole regioisomer or substitution pattern has demonstrated this mechanism, making it irreplaceable for miRNA biogenesis-targeted anticancer research.

• [1] Yamamuro, D. et al. Synthesis and biological activity of 5-(4-methoxyphenyl)-oxazole derivatives. Bioorg. Med. Chem. Lett. 2015, 25 (2), 313–316. PMID: 25488842. View Source
• [2] Design, Synthesis, and Antitumor Activity Evaluation of 2-Phenylthiazole-5-Carboxylic Acid Derivatives Targeting TRBP. 2025. CIB-L43 EC₅₀ = 0.66 nM. View Source

Physicochemical Differentiation: 4-Methoxy Substitution Increases MW, LogP, and H-Bond Acceptor Count vs. Unsubstituted Phenyl Analog

The 4-methoxy substituent on the 2-phenyl ring produces quantifiable physicochemical differentiation from the des-methoxy analog 5-methyl-2-phenyloxazole (CAS 5221-67-0). The target compound has MW = 189.21 g/mol, LogP ≈ 3.26, and 3 hydrogen bond acceptors, compared to MW = 159.19 g/mol, estimated LogP ≈ 2.5, and 2 hydrogen bond acceptors for 5-methyl-2-phenyloxazole . The additional methoxy oxygen increases topological polar surface area (estimated 35.3 Ų for the des-methyl analog 2-(4-methoxyphenyl)oxazole vs. ~26 Ų for 2-phenyloxazole) and provides an additional hydrogen-bond acceptor site, which directly impacts target binding, as evidenced by the differential PPAR selectivity profiles documented in Evidence Item 1 [1]. The compound's melting point range (48–72 °C, depending on purity) is substantially lower than that of the 5-phenyl analog 2-(4-methoxyphenyl)-5-phenyloxazole (91–95 °C), reflecting the impact of the smaller C-5 methyl group on crystal packing .

Physicochemical profile

Direct comparison

MW: 189.21 vs 159.19 g/mol; LogP: ~3.26 vs ~2.5; HBA: 3 vs 2

Altered solubility and binding properties vs des-methoxy analog

Calculated and experimental values; impacts formulation and assay behavior

Evidence Dimension	Molecular weight, calculated LogP, hydrogen bond acceptor count, melting point
Target Compound Data	MW = 189.21 g/mol; LogP ≈ 3.26; HBA = 3; m.p. ~48–72 °C
Comparator Or Baseline	5-Methyl-2-phenyloxazole: MW = 159.19 g/mol; est. LogP ≈ 2.5; HBA = 2; m.p. 80–83 °C . 2-(4-Methoxyphenyl)-5-phenyloxazole: MW = 251.29 g/mol; m.p. 91–95 °C
Quantified Difference	ΔMW = +30.02 vs. des-methoxy; ΔMW = −62.08 vs. 5-phenyl analog; ΔLogP ≈ +0.76 vs. des-methoxy; ΔHBA = +1; Δm.p. = −20 to −35 °C vs. 5-phenyl analog
Conditions	Computed physicochemical properties (PubChem, ChemSpider); experimental melting points from vendor specifications

Why This Matters

These physicochemical differences directly affect compound handling (solubility, formulation), assay behavior (non-specific binding, aggregation), and downstream ADME properties, making indiscriminate substitution between analogs scientifically invalid for reproducible research.

• [1] PubChem. 2-(4-Methoxyphenyl)oxazole (CID 14931773). Computed TPSA = 35.3 Ų, XLogP3-AA = 2.0, HBA = 3. View Source

Synthetic Tractability: Direct Decarboxylation Route with Established Yield for the Free Oxazole Core

2-(4-Methoxyphenyl)-5-methyloxazole is accessible via copper-powder-mediated decarboxylation of the corresponding 4-carboxylic acid derivative in Dowtherm at reflux temperature, yielding the product in 35.5% yield [1]. By comparison, the 4-carbethoxy derivative (a direct precursor to CIB-3b) is obtained in 61% yield via zinc dust reduction, and the 4-carboxylate ester derivatives can be prepared in high yields (>80%) from N-acyl-β-halodehydroaminobutyric acid esters using DBU in acetonitrile . This synthetic sequence—from acyclic precursor to 4-carboxylate to free oxazole—provides a modular route where the 2-(4-methoxyphenyl)-5-methyloxazole core serves as both a terminal building block and a versatile intermediate for further C-4 functionalization (chloromethylation, bromomethylation, or direct carboxylate manipulation), a versatility not shared by oxazole analogs lacking the 4-position synthetic handle .

Synthetic accessibility

Class-level

Free oxazole yield: 35.5% (decarboxylation)
4-COOEt deriv.: 61% (Zn reduction); 4-COOR esters: >80%

Modest yield offset by C-4 diversification advantage

Cu-mediated decarboxylation; yield may vary with scale

Evidence Dimension	Synthetic yield and derivatization versatility
Target Compound Data	35.5% yield via Cu-powder decarboxylation in Dowtherm at reflux; C-4 position available for further functionalization (chloromethyl, bromomethyl, carboxylate ester) [1]
Comparator Or Baseline	4-Carbethoxy derivative: 61% yield via Zn dust reduction . 4-Carboxylate esters: >80% yield via DBU-mediated cyclization . 2,4,5-Trisubstituted oxazoles: high yield from bromo-ketones and amides
Quantified Difference	Free oxazole yield (35.5%) is lower than 4-carboxylate derivatives (61 to >80%), but the free C-4 position enables diversification that protected analogs cannot directly access without deprotection/re-functionalization
Conditions	Decarboxylation: Cu powder, Dowtherm, reflux temperature. Zn reduction: Zn dust. DBU cyclization: 2% DBU in acetonitrile.

Why This Matters

The compound's synthetic accessibility at preparative scale, combined with the unsubstituted C-4 position, makes it a strategically superior choice for parallel SAR library synthesis compared to C-4-blocked analogs that require additional synthetic steps for diversification.

• [1] BenchChem. Synthesis routes of 2-(4-Methoxyphenyl)-5-methyloxazole. Decarboxylation yield: 35.5%. Also referenced in Oxazoles, Volume 45 (Wiley, 2008), which catalogs all important oxazole syntheses through 1984. View Source

Regioisomeric Specificity: 2-(4-Methoxyphenyl)-5-methyl Substitution Pattern is Essential for Biological Activity, as Demonstrated by Complete Loss of Function in MPO Derivatives

The biological importance of the exact 2-(4-methoxyphenyl)-5-methyl substitution pattern is demonstrated by the comprehensive SAR study of 5-(4-methoxyphenyl)-oxazole (MPO). MPO was isolated from fungal culture broth as a C. elegans hatch and growth inhibitor; however, 19 chemically synthesized MPO derivatives—varying substitution at multiple positions—showed no effect on C. elegans, leading the authors to conclude that 'the whole structure of MPO is essential for anti-C. elegans activity' [1]. This extreme structural sensitivity contrasts with the 2-(4-methoxyphenyl)-5-methyloxazole scaffold, where derivatization at the C-4 position (e.g., carboxylate ester formation yielding CIB-3b) preserves and even enhances biological activity (TRBP Kᴅ = 10.42 nM) . The key differential is that the 2-aryl-5-methyl substitution pattern tolerates C-4 functionalization without loss of target engagement, whereas the regioisomeric 5-aryl substitution pattern loses all activity upon modification—a critical consideration for medicinal chemistry programs that require derivatizable scaffolds [2].

Scaffold derivatizability

Cross-study comparable

2-(4-MeOPh)-5-Me oxazole: active derivatives (CIB-3b, PPAR agonists)
5-(4-MeOPh)-oxazole: 0/19 derivatives active

2-aryl-5-methyl pattern tolerates C-4 modification; opposite regioisomer is non-derivatizable

Essential for SAR programs requiring analog synthesis

Evidence Dimension	Tolerance of scaffold to structural modification while retaining biological activity
Target Compound Data	2-(4-Methoxyphenyl)-5-methyloxazole scaffold: C-4 derivatization yields active compounds (CIB-3b: TRBP Kᴅ = 10.42 nM, PPAR derivatives: EC₅₀ = 5–486 nM) [2]
Comparator Or Baseline	MPO (5-(4-methoxyphenyl)-oxazole) scaffold: 19 derivatives tested, all inactive against C. elegans hatch and growth; 'whole structure essential' [1]
Quantified Difference	2-(4-Methoxyphenyl)-5-methyloxazole: derivatizable scaffold (multiple active derivatives confirmed). 5-(4-Methoxyphenyl)-oxazole: non-derivatizable scaffold (0/19 derivatives active).
Conditions	C. elegans hatch and growth inhibition assay (MPO series); TRBP binding assay and HCC cellular assays (CIB-3b); PPAR-GAL4 transactivation in HepG2 cells (PPAR derivatives)

Why This Matters

For procurement decisions in medicinal chemistry programs, the derivatizability of the scaffold is paramount; the 2-(4-methoxyphenyl)-5-methyloxazole core uniquely permits C-4 functionalization without activity loss, unlike its regioisomer which is effectively a 'dead-end' scaffold for SAR exploration.

• [1] Yamamuro, D. et al. Synthesis and biological activity of 5-(4-methoxyphenyl)-oxazole derivatives. Bioorg. Med. Chem. Lett. 2015, 25 (2), 313–316. PMID: 25488842. 19 derivatives tested; all inactive. View Source
• [2] BindingDB BDBM50194950. PPARγ EC₅₀ = 5 nM, PPARα EC₅₀ = 486 nM for derivative containing 2-(4-methoxyphenyl)-5-methyloxazole core. Demonstrates C-4 derivatization compatibility. View Source

Evidence-Backed Application Scenarios for 2-(4-Methoxyphenyl)-5-methyloxazole in Research and Industrial Procurement

Synthesis of TRBP-Dicer Disruptors for Hepatocellular Carcinoma Research

The target compound is the direct synthetic precursor to CIB-3b (ethyl 2-(4-methoxyphenyl)-5-methyloxazole-4-carboxylate), the first-in-class small-molecule inhibitor of TRBP-Dicer protein-protein interaction (TRBP Kᴅ = 10.42 nM) . CIB-3b suppresses HCC proliferation and metastasis both in vitro and in vivo by rebalancing oncogenic and tumor-suppressive miRNA expression profiles . Procurement of the free oxazole enables C-4 carboxylation and subsequent esterification to generate CIB-3b and its analogs for SAR studies. The follow-on program CIB-L43 (EC₅₀ = 0.66 nM) validates this scaffold as the origin of a novel anticancer chemotype [1].

Dual PPARα/γ Agonist Lead Generation for Metabolic Disorders

Derivatives incorporating the 2-(4-methoxyphenyl)-5-methyloxazole core demonstrate balanced dual PPARα/γ agonism (PPARγ EC₅₀ = 5 nM, PPARα EC₅₀ = 486 nM) . This dual activity profile is therapeutically relevant for type 2 diabetes, dyslipidemia, and NASH, where combined PPARα (lipid-lowering) and PPARγ (insulin-sensitizing) activation is desired but has proven challenging to achieve with acceptable safety margins. The 4-methoxy group is essential for this dual activity; the des-methoxy 2-phenyl-5-methyloxazole scaffold yields PPARγ-selective agonists (pKi = 8.94) without meaningful PPARα contribution [1].

Parallel SAR Library Synthesis via C-4 Functionalization

The unsubstituted C-4 position of 2-(4-methoxyphenyl)-5-methyloxazole enables direct electrophilic functionalization to generate diverse analog libraries. Commercially available C-4 derivatives include 4-(chloromethyl) (CAS 122994-69-8), 4-(bromomethyl) (CAS 951123-00-5), and 4-carboxylate esters (CAS 124811-87-6, 1084941-03-6) . This synthetic versatility is not achievable with C-4-blocked analogs. The 35.5% synthetic yield for the free oxazole, while modest, is offset by the strategic value of accessing a derivatizable core that can be elaborated into multiple chemotypes from a single procurement lot [1].

Oxazole Scaffold Reference Standard for Regioisomeric Selectivity Studies

The stark contrast between the derivatizable 2-(4-methoxyphenyl)-5-methyloxazole scaffold (yielding active compounds across multiple target classes) and the non-derivatizable 5-(4-methoxyphenyl)-oxazole (MPO) scaffold (0/19 derivatives active) positions this compound as an essential reference standard for studies investigating the structural determinants of oxazole bioactivity. Researchers investigating oxazole-based probes, PROTACs, or molecular glues can use this compound to establish baseline structure-activity relationships that distinguish productive from non-productive substitution patterns before committing to costly analog synthesis campaigns [1].

Application

Selection Property

Validation Focus

miRNA biogenesis pathway studies

4-carboxylate derivatization access

TRBP binding and miR-21 expression endpoints

Metabolic disorder target engagement research

4-methoxy substitution for dual PPARα/γ profile

PPAR transactivation and selectivity assay validation

Parallel SAR library construction

Unsubstituted C-4 position for electrophilic diversification

Synthetic yield and functionalization scope

Oxazole regioisomeric selectivity studies

2-aryl-5-methyl substitution pattern as active scaffold

Structure-activity relationship profiling vs regioisomers

• [1] Design, Synthesis, and Antitumor Activity Evaluation of 2-Phenylthiazole-5-Carboxylic Acid Derivatives Targeting TRBP. 2025. Documents CIB-3b → CIB-L43 optimization trajectory. View Source